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Compound of Interest

Compound Name: Alkyne Sphinganine

Cat. No.: B14889520

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of specialized reagents like Alkyne Sphinganine is paramount for laboratory
safety and environmental compliance. This guide provides essential logistical information and a
step-by-step operational plan for the proper disposal of Alkyne Sphinganine, adhering to
standard laboratory safety practices.

Disclaimer: This document provides general guidance. All laboratory personnel must consult
their institution's specific Environmental Health and Safety (EHS) protocols before handling or
disposing of any chemical waste. The procedures outlined by your institution supersede the
information provided here.

Immediate Safety and Handling Considerations

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE), including a lab coat, safety glasses with side shields,
and nitrile gloves. Handle Alkyne Sphinganine in a well-ventilated area or a chemical fume
hood. In the event of a spill, absorb the material with an inert absorbent such as vermiculite or
sand, collect it in a sealed container, and dispose of it as hazardous waste.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Alkyne Sphinganine for
quick reference.
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Property Value

Molecular Formula C1sH3sNO2

Molecular Weight 297.46 g/mol [1][2]
Appearance White crystalline solid[1][2]
Purity =295%[1]

Recommended Storage -10°C to -20°C, desiccated
Solubility Soluble in DMSO and DMF

Step-by-Step Disposal Protocol

The proper disposal of Alkyne Sphinganine and associated contaminated materials is critical.
The following procedures are based on general best practices for laboratory chemical waste.

Waste Segregation

Proper segregation of waste is the foundational step in safe disposal.
e Solid Waste:

o Examples: Unused or expired solid Alkyne Sphinganine, contaminated gloves, pipette
tips, and weigh paper.

o Procedure: Collect all non-sharp, solid waste contaminated with Alkyne Sphinganine in a
designated, leak-proof hazardous waste container lined with a durable plastic bag. This
container must be clearly labeled as "Hazardous Chemical Waste" and specify "Contains
Alkyne Sphinganine". Keep the container sealed when not in use.

e Liquid Waste:

o Examples: Solutions containing Alkyne Sphinganine (e.g., in DMSO or DMF), and initial
solvent rinses of contaminated glassware.

o Procedure: Dispose of all liquid waste containing Alkyne Sphinganine in a designated,
sealed, and properly labeled hazardous liquid waste container. Do not mix with other
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incompatible waste streams. The container should be stored in secondary containment to

prevent spills.

o Contaminated Sharps:
o Examples: Contaminated needles, syringes, or glass Pasteur pipettes.

o Procedure: Place all sharps contaminated with Alkyne Sphinganine into a designated,
puncture-proof sharps container. This container must be labeled as "Hazardous Chemical
Waste - Sharps" and indicate the presence of "Alkyne Sphinganine".

Labeling and Storage

Properly label all waste containers with the full chemical name, concentration (if applicable),
and the date of accumulation. Store waste containers in a designated, well-ventilated, and
secure area, away from incompatible materials, while awaiting pickup.

Final Disposal

Arrange for the collection and disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Never dispose of Alkyne Sphinganine down the drain or in the regular trash.

Experimental Workflow: Disposal of Alkyne
Sphinganine

The following diagram illustrates the logical workflow for the proper disposal of Alkyne
Sphinganine.
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Caption: Workflow for the safe segregation and disposal of Alkyne Sphinganine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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